Cas no 89660-14-0 (6-chloro-N2-methyl-pyridine-2,3-diamine)

• Product Name: 6-chloro-N2-methyl-pyridine-2,3-diamine
• CAS No: 89660-14-0
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD11047119
• CID: 706863
• PubChem ID: 24903942
• Update Time: 2025-10-28

6-chloro-N2-methyl-pyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N2-methylpyridine-2,3-diamine
• 2,3-Pyridinediamine, 6- chloro-N2-methyl-
• 6-chloro-2-N-methylpyridine-2,3-diamine
• 2,3-Pyridinediamine,6-chloro-N2-methyl
• 2-methylamino-3-amino-6-chloropyridine
• 6-chloro-N2-methyl-pyridine-2,3-diamine
• MFCD11047119
• SB52758
• SCHEMBL1502908
• W11032
• AKOS006309478
• SY123856
• 2,3-Pyridinediamine,6-chloro-N2-methyl-
• QPUXFBYDNRQUER-UHFFFAOYSA-N
• AS-63758
• 6-Chloro-N~2~-methylpyridine-2,3-diamine
• DTXSID50647984
• CS-0038455
• 89660-14-0
• 2,3-Pyridinediamine, 6-chloro-N2-methyl-

• MDL： MFCD11047119
• Inchi： 1S/C6H8ClN3/c1-9-6-4(8)2-3-5(7)10-6/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： QPUXFBYDNRQUER-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC)N

Computed Properties

• Exact Mass: 157.04100
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 2.01310

Additional information on 6-chloro-N2-methyl-pyridine-2,3-diamine

6-Chloro-N2-Methyl-Pyridine-2,3-Diamine (CAS No 89660-14-0): A Comprehensive Overview

6-Chloro-N2-Methyl-Pyridine-2,3-Diamine, also known by its CAS registry number 89660-14-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule consists of a pyridine ring substituted with a chlorine atom at the 6-position and a methylamino group at the 2-position, along with an amino group at the 3-position. This combination of substituents imparts distinctive chemical reactivity and physical properties to the compound.

The synthesis of 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine typically involves multi-step organic reactions, often starting from pyridine derivatives or intermediates. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing by-products and enhancing yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine is in the field of coordinate chemistry. The compound's ability to act as a ligand in metal complexes has been extensively studied. Its nitrogen atoms can coordinate with metal ions, forming stable complexes that exhibit unique magnetic and electronic properties. Recent studies have highlighted its potential in designing novel catalysts for industrial processes, such as olefin polymerization and hydrogenation reactions.

In the realm of materials science, this compound has shown promise as a precursor for advanced materials like conductive polymers and coordination polymers. Its role in forming self-assembled monolayers and thin films has been explored for applications in sensors, electronics, and optoelectronics. For instance, researchers have reported the use of 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The pharmacological potential of 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine is another area gaining attention. Recent studies have investigated its ability to inhibit enzymes involved in disease pathways, such as kinase enzymes associated with cancer progression. Its structural features make it a promising candidate for drug design, particularly in developing small-molecule inhibitors with high specificity and efficacy.

Moreover, this compound has found applications in analytical chemistry, where it serves as a chelating agent in separation techniques like ion chromatography and liquid chromatography-mass spectrometry (LC-MS). Its ability to selectively bind metal ions enhances the sensitivity and selectivity of these analytical methods, making it invaluable in trace element analysis and quality control processes.

Recent research has also focused on the environmental impact of 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine. Studies have evaluated its biodegradability under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 6-Chloro-N2-Methyl-Pyridine-2,3-Diamine (CAS No 89660-14-0) is a multifaceted compound with diverse applications across chemistry disciplines. Its unique structure enables it to serve as a building block for advanced materials, a ligand in coordination chemistry, and a potential candidate in drug discovery. Ongoing research continues to uncover new avenues for its utilization while addressing environmental and safety considerations.